molecular formula C15H18BrNO5 B3007018 9-Bromo-4-[(2-methylpropan-2-yl)oxycarbonyl]-3,5-dihydro-2H-1,4-benzoxazepine-7-carboxylic acid CAS No. 2172250-40-5

9-Bromo-4-[(2-methylpropan-2-yl)oxycarbonyl]-3,5-dihydro-2H-1,4-benzoxazepine-7-carboxylic acid

Cat. No. B3007018
CAS RN: 2172250-40-5
M. Wt: 372.215
InChI Key: HETATPAVZHPDEB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of this compound is not well-documented in the literature. Therefore, it’s challenging to provide a detailed synthesis analysis.


Chemical Reactions Analysis

The chemical reactions involving this compound are not well-documented. Therefore, it’s challenging to provide a detailed chemical reactions analysis.


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not well-documented in the literature .

Scientific Research Applications

Synthesis and Development in Pharmaceutical Compounds

9-Bromo-4-[(2-methylpropan-2-yl)oxycarbonyl]-3,5-dihydro-2H-1,4-benzoxazepine-7-carboxylic acid plays a critical role in the synthesis of various pharmaceutical compounds. For instance, it has been utilized in the practical synthesis of orally active CCR5 antagonists, which are significant in HIV treatment and prevention strategies (Ikemoto et al., 2005). Additionally, this compound is instrumental in the process development and scale-up of benzoxazepine-containing kinase inhibitors, which have applications in cancer therapy (Naganathan et al., 2015).

Role in Chemical Synthesis and Molecular Structure

The compound is also significant in the field of chemical synthesis and molecular structure studies. Research has been conducted on related benzazepine derivatives, showcasing their diverse hydrogen-bonded assembly in various dimensions, which is crucial for understanding molecular interactions (Guerrero et al., 2014). Moreover, studies on bridged-ring nitrogen compounds involving benzazepine ring systems provide insights into the structural dynamics and synthetic pathways of complex organic molecules (Sedgeworth & Proctor, 1981).

Applications in Enzyme Inhibition and Biological Studies

Compounds derived from 9-Bromo-4-[(2-methylpropan-2-yl)oxycarbonyl]-3,5-dihydro-2H-1,4-benzoxazepine-7-carboxylic acid have been investigated for their potential as enzyme inhibitors. For example, certain derivatives have shown potency in inhibiting glycolic acid oxidase, which is relevant for therapeutic interventions in metabolic disorders (Williams et al., 1983).

Mechanism of Action

The mechanism of action of this compound is not well-documented in the literature .

Safety and Hazards

The safety and hazards associated with this compound are not well-documented in the literature .

properties

IUPAC Name

9-bromo-4-[(2-methylpropan-2-yl)oxycarbonyl]-3,5-dihydro-2H-1,4-benzoxazepine-7-carboxylic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H18BrNO5/c1-15(2,3)22-14(20)17-4-5-21-12-10(8-17)6-9(13(18)19)7-11(12)16/h6-7H,4-5,8H2,1-3H3,(H,18,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HETATPAVZHPDEB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)N1CCOC2=C(C1)C=C(C=C2Br)C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H18BrNO5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

372.21 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.